Cas no 2094955-18-5 (2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile)
2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloro-4-[(E)-2-[6-[methyl(propan-2-yl)amino]pyridin-3-yl]ethenyl]pyridine-3-carbonitrile
- Z2111654675
- EN300-26588421
- 2,6-dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
- 2094955-18-5
- 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
-
- Inchi: 1S/C17H16Cl2N4/c1-11(2)23(3)16-7-5-12(10-21-16)4-6-13-8-15(18)22-17(19)14(13)9-20/h4-8,10-11H,1-3H3/b6-4+
- InChI Key: FBWLLQPKNFIKFG-GQCTYLIASA-N
- SMILES: ClC1C(C#N)=C(C=C(N=1)Cl)/C=C/C1=CN=C(C=C1)N(C)C(C)C
Computed Properties
- Exact Mass: 346.0752019g/mol
- Monoisotopic Mass: 346.0752019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 52.8Ų
2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26588421-0.05g |
2,6-dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile |
2094955-18-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile
Introduction to 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile (CAS No. 2094955-18-5)
2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile, with the CAS number 2094955-18-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including dichloro substitution and a substituted ethenyl group. The compound's potential applications in drug discovery and development are currently being explored through various preclinical studies and early-stage clinical trials.
The chemical structure of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile is composed of a pyridine ring with dichloro substituents at the 2 and 6 positions, a cyano group at the 3 position, and a substituted ethenyl group attached to the 4 position. The ethenyl group is further substituted with a pyridine ring that contains a methyl(propan-2-yl)amino moiety. This intricate structure imparts unique chemical and biological properties to the compound, making it an attractive candidate for various therapeutic applications.
Recent studies have highlighted the potential of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile as a potent inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these kinases without affecting other essential enzymes makes it a promising lead for the development of targeted cancer therapies.
In addition to its potential as an anticancer agent, 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This property suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile has been extensively studied to evaluate its suitability for drug development. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound has shown low toxicity in animal models, suggesting that it may be safe for human use.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile in humans. Early-phase clinical trials have reported promising results, with patients showing good tolerability and preliminary evidence of therapeutic benefit. These findings have generated significant interest from both academic researchers and pharmaceutical companies.
The synthesis of 2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthetic route typically starts with the preparation of the dichloropyridine intermediate, followed by the introduction of the cyano group and the substituted ethenyl group. The final step involves the formation of the pyridine ring with the methyl(propan-2-yl)amino moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.
In conclusion, 2,6-Dichloro-4-(2-{6-[methyl(propan-2-y l)amino]pyridin -3 -y l}ethen yl )pyri dine -3 -carbonitr ile (CAS No. 2094955 -18 -5 ) is a promis ing compoun d wit h multi ple ther apeutic appl icatio ns in med icinal che mistry an d pharma ceutical rese arch . Its uniqu e structu ral feat ures an d fav orable phar macok ineti c prope rties mak e it an attr activ e candi date fo r furthe r de velopme nt as a pot ent dr ug lea d . Ongo ing rese arch an d clini cal tri als wil l conti nue to eluci date its full ther apeutic pot ential .
2094955-18-5 (2,6-Dichloro-4-(2-{6-[methyl(propan-2-yl)amino]pyridin-3-yl}ethenyl)pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)